![molecular formula C10H20Cl2N4 B1522944 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine dihydrochloride CAS No. 1305712-06-4](/img/structure/B1522944.png)
4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine dihydrochloride
Overview
Description
4-[4-(Propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine dihydrochloride, also known as N-Piperidin-4-yl-2-[4-(2-propanyl)-1,2,4-triazol-3-yl]acetamide dihydrochloride, is a synthetic compound with a wide range of applications in scientific research. It has been used as a tool in a variety of experiments, including inorganic synthesis, peptide synthesis, and drug design. This compound has been investigated for its potential to interact with various proteins and other molecules, and has been identified as a potential therapeutic drug.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Research has been conducted on the synthesis of novel 1,2,4-triazole derivatives, which include compounds similar in structure to "4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine dihydrochloride". These studies often aim to explore their antimicrobial activities. For instance, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and evaluated their antimicrobial activities, finding some compounds with good to moderate activities against tested microorganisms (Bektaş et al., 2007).
Pharmacological Evaluation
Another aspect of research focuses on the pharmacological evaluation of compounds with structures related to "this compound". For example, studies on the synthesis and pharmacological evaluation of piperidine-based derivatives have been conducted to explore their potential as therapeutic agents. Sangshetti and Shinde (2010) reported on the synthesis of novel 1,2,4-triazines with antifungal activities, indicating the potential for compounds within this chemical class to serve as templates for drug development (Sangshetti & Shinde, 2010).
Analytical Method Development
Research into "this compound" and similar compounds also extends to the development of analytical methods for quality control and stability studies. For instance, Dwivedi et al. (2003) developed a sensitive high-performance liquid chromatographic assay method for a compound closely related to the chemical structure , demonstrating the importance of analytical techniques in the development and quality assurance of pharmaceutical agents (Dwivedi et al., 2003).
Mechanism of Action
- The compound may act as an agonist or antagonist at certain receptors, affecting cellular signaling pathways. It could inhibit enzymes involved in metabolic processes, thereby altering biochemical pathways. By interacting with ion channels, it might influence membrane potential and cellular excitability.
Biochemical Pathways
Piperidine derivatives often exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and antipsychotic effects . These effects may involve pathways related to inflammation, neurotransmission, or cell growth.
properties
IUPAC Name |
4-(4-propan-2-yl-1,2,4-triazol-3-yl)piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4.2ClH/c1-8(2)14-7-12-13-10(14)9-3-5-11-6-4-9;;/h7-9,11H,3-6H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VETFLMZSJIMTIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=NN=C1C2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1305712-06-4 |
Source
|
| Record name | 4-(4-Isopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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